Cas no 1251504-91-2 (tert-butyl N-2-(N'-hydroxycarbamimidoyl)-2-methylethyl-N-methylcarbamate)

• Product Name: tert-butyl N-2-(N'-hydroxycarbamimidoyl)-2-methylethyl-N-methylcarbamate
• CAS No: 1251504-91-2
• MF: C₁₀H₂₁N₃O₃
• MW: 231.29204249382
• CID: 4581986
• Update Time: 2025-05-24

tert-butyl N-2-(N'-hydroxycarbamimidoyl)-2-methylethyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[2-(N'-hydroxycarbamimidoyl)-2-methylethyl]-N-methylcarbamate
• Carbamic acid, N-[3-(hydroxyamino)-3-imino-2-methylpropyl]-N-methyl-, 1,1-dimethylethyl ester
• tert-butyl N-2-(N'-hydroxycarbamimidoyl)-2-methylethyl-N-methylcarbamate

• Inchi： 1S/C10H21N3O3/c1-7(8(11)12-15)6-13(5)9(14)16-10(2,3)4/h7,15H,6H2,1-5H3,(H2,11,12)
• InChI Key： IQFCEJTWEISRPL-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(CC(C)C(NO)=N)C

tert-butyl N-2-(N'-hydroxycarbamimidoyl)-2-methylethyl-N-methylcarbamate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-butyl N-2-(N'-hydroxycarbamimidoyl)-2-methylethyl-N-methylcarbamate

tert-butyl N-2-(N'-hydroxycarbamimidoyl)-2-methylethyl-N-methylcarbamate: A Comprehensive Overview

The compound with CAS No. 1251504-91-2, commonly referred to as tert-butyl N-2-(N'-hydroxycarbamimidoyl)-2-methylethyl-N-methylcarbamate, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical synthesis and material engineering.

Recent studies have highlighted the importance of tert-butyl N-2-(N'-hydroxycarbamimidoyl)-2-methylethyl-N-methylcarbamate in the development of novel materials with enhanced mechanical and thermal properties. Researchers have explored its role in the creation of high-performance polymers and composites, which are increasingly sought after in industries such as aerospace, automotive, and electronics.

The molecular structure of this compound is characterized by a complex arrangement of functional groups, including a tert-butyl group, a hydroxycarbamimidoyl moiety, and a methylcarbamate group. These groups contribute to its versatile reactivity and compatibility with a wide range of chemical reactions. The presence of the hydroxycarbamimidoyl group, in particular, has been shown to enhance the compound's ability to participate in nucleophilic substitutions and condensation reactions, making it a valuable intermediate in organic synthesis.

One of the most promising applications of tert-butyl N-2-(N'-hydroxycarbamimidoyl)-2-methylethyl-N-methylcarbamate lies in its potential for use in drug delivery systems. Recent research has demonstrated that this compound can serve as a precursor for the synthesis of bioactive molecules with improved pharmacokinetic profiles. Its ability to form stable complexes with various drug molecules makes it an attractive candidate for targeted drug delivery applications.

In addition to its role in pharmaceuticals, this compound has also been investigated for its potential in agricultural applications. Studies have shown that it can be used as a component in formulations designed to enhance crop yield and resistance to environmental stressors. Its compatibility with agricultural chemicals and its ability to improve the efficacy of pesticides have made it a subject of interest for researchers in agrochemistry.

The synthesis of tert-butyl N-2-(N'-hydroxycarbamimidoyl)-2-methylethyl-N-methylcarbamate involves a multi-step process that requires precise control over reaction conditions to ensure optimal yields and purity. Recent advancements in catalytic techniques have enabled more efficient production methods, reducing costs and improving scalability for industrial applications.

From an environmental perspective, the compound's biodegradability and eco-friendliness have been subjects of recent research. Scientists are exploring ways to optimize its production process to minimize waste and reduce its environmental footprint, aligning with global sustainability goals.

In conclusion, tert-butyl N-2-(N'-hydroxycarbamimidoyl)-2-methylethyl-N-methylcarbamate (CAS No. 1251504-91-2) is a versatile compound with diverse applications across multiple industries. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in the development of next-generation materials and technologies.